Cas no 1547025-49-9 (3-Cyclopropylfuran-2-carbaldehyde)
3-Cyclopropylfuran-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Z1888401052
- 1547025-49-9
- EN300-2931868
- 3-cyclopropylfuran-2-carbaldehyde
- 2-Furancarboxaldehyde, 3-cyclopropyl-
- 3-Cyclopropylfuran-2-carbaldehyde
-
- MDL: MFCD28604885
- Inchi: 1S/C8H8O2/c9-5-8-7(3-4-10-8)6-1-2-6/h3-6H,1-2H2
- InChI Key: MYBLGCCHOIGILX-UHFFFAOYSA-N
- SMILES: O1C=CC(=C1C=O)C1CC1
Computed Properties
- Exact Mass: 136.052429494g/mol
- Monoisotopic Mass: 136.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.216±0.06 g/cm3(Predicted)
- Boiling Point: 228.5±28.0 °C(Predicted)
3-Cyclopropylfuran-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2931868-1g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95% | 1g |
$986.0 | 2023-09-06 | |
| Enamine | EN300-2931868-5g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95% | 5g |
$2858.0 | 2023-09-06 | |
| Enamine | EN300-2931868-10g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95% | 10g |
$4236.0 | 2023-09-06 | |
| Enamine | EN300-2931868-0.05g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 0.05g |
$229.0 | 2025-03-19 | |
| Enamine | EN300-2931868-0.1g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 0.1g |
$342.0 | 2025-03-19 | |
| Enamine | EN300-2931868-0.25g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 0.25g |
$487.0 | 2025-03-19 | |
| Enamine | EN300-2931868-0.5g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-2931868-1.0g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-2931868-2.5g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-2931868-5.0g |
3-cyclopropylfuran-2-carbaldehyde |
1547025-49-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
3-Cyclopropylfuran-2-carbaldehyde Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-Cyclopropylfuran-2-carbaldehyde
Introduction to 3-Cyclopropylfuran-2-carbaldehyde (CAS No: 1547025-49-9)
3-Cyclopropylfuran-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1547025-49-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The compound's molecular structure consists of a furan ring substituted with a cyclopropyl group at the 3-position and an aldehyde functional group at the 2-position, which together contribute to its distinct chemical properties and reactivity.
The 3-cyclopropylfuran-2-carbaldehyde molecule exhibits notable electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex organic molecules. The presence of the aldehyde group (–CHO) at the 2-position of the furan ring enhances its reactivity in various chemical transformations, including condensation reactions, oxidation processes, and nucleophilic additions. These reactions are pivotal in constructing diverse molecular architectures, which are often required in the development of novel pharmaceutical agents.
In recent years, there has been growing interest in exploring the pharmacological potential of 3-cyclopropylfuran-2-carbaldehyde and its derivatives. The structural motif of this compound, particularly the combination of the furan ring and cyclopropyl substituent, has been associated with various biological activities. For instance, studies have indicated that derivatives of this scaffold may exhibit properties relevant to antimicrobial, anti-inflammatory, and even anticancer applications. These findings have spurred further investigation into optimizing synthetic routes to access structurally related compounds with enhanced biological efficacy.
The synthesis of 3-cyclopropylfuran-2-carbaldehyde typically involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the functionalization of cyclopropyl-substituted furans through selective oxidation or formylation reactions. These methods often leverage transition metal catalysis to achieve high regioselectivity and yield, which are critical for industrial-scale production. The development of efficient synthetic protocols not only facilitates access to this compound but also contributes to the broader toolbox of synthetic chemists working in medicinal chemistry.
Advances in computational chemistry have further enhanced our understanding of the reactivity and potential applications of 3-cyclopropylfuran-2-carbaldehyde. Molecular modeling studies have provided insights into how this compound interacts with biological targets, such as enzymes and receptors, which is essential for designing drugs with improved binding affinity and selectivity. Additionally, computational predictions have helped identify promising derivatives that may exhibit superior pharmacological profiles compared to the parent compound.
The pharmaceutical industry has taken note of the synthetic versatility and potential biological activity of 3-cyclopropylfuran-2-carbaldehyde, leading to several ongoing research initiatives. Academic laboratories and industrial R&D teams are exploring novel derivatives as candidates for preclinical testing. These efforts aim to identify molecules that could eventually transition into clinical trials for treating various diseases. The collaborative nature of modern drug discovery underscores the importance of compounds like 3-cyclopropylfuran-2-carbaldehyde as building blocks for future therapeutics.
The role of 3-cyclopropylfuran-2-carbaldehyde in material science is another emerging area of interest. Beyond its applications in drug development, this compound has shown promise as a precursor for functional materials, including liquid crystals and organic semiconductors. The unique electronic properties imparted by its furan and cyclopropyl moieties make it an attractive candidate for designing advanced materials with tailored optical and electronic characteristics.
In conclusion, 3-cyclopropylfuran-2-carbaldehyde (CAS No: 1547025-49-9) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its structural features enable a wide range of chemical transformations, while its potential biological activities make it a compelling subject for further research. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this compound appear promising, both in academic research and industrial applications.
1547025-49-9 (3-Cyclopropylfuran-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)